N-(3-methoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C19H23N3O2/c1-24-18-9-5-6-16(14-18)20-19(23)15-21-10-12-22(13-11-21)17-7-3-2-4-8-17/h2-9,14H,10-13,15H2,1H3,(H,20,23)
• InChI Key: ZHURHRYYFUJSDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N-(3-methoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide, also known as MPAA, is a chemical compound that has been studied for its potential therapeutic uses. MPAA is a piperazine derivative that has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

N-(3-methoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide acts as a partial agonist at both serotonin and dopamine receptors, meaning it can activate these receptors to a certain extent. This activation leads to an increase in neurotransmitter release, which can improve mood and reduce anxiety. This compound also has antioxidant properties, which can protect neurons from damage.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase levels of serotonin and dopamine in the brain, leading to improved mood and reduced anxiety. This compound has also been found to have anti-inflammatory and antioxidant effects, which can protect neurons from damage and potentially slow the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-methoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide is that it has been shown to have a relatively low toxicity profile, making it a safer candidate for further research. However, one limitation is that there is still limited research on the long-term effects of this compound, and more studies are needed to fully understand its potential benefits and drawbacks.

Future Directions

There are several potential future directions for research on N-(3-methoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide. One area of interest is its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound's neuroprotective effects make it a promising candidate for further study in this area. Additionally, more research is needed to fully understand the mechanism of action of this compound and how it interacts with different neurotransmitter systems. This could lead to the development of more targeted and effective treatments for mood disorders and anxiety. Finally, further research is needed to fully understand the safety and toxicity profile of this compound, particularly with long-term use.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide involves the reaction of 3-methoxybenzylamine with 4-phenylpiperazine in the presence of acetic anhydride and acetic acid. This reaction produces this compound as a white solid, which can be purified through recrystallization.

Scientific Research Applications

N-(3-methoxyphenyl)-2-(4-phenyl-1-piperazinyl)acetamide has been studied for its potential use as an antidepressant and anxiolytic agent. It has been found to have activity at both serotonin and dopamine receptors, which are involved in mood regulation. This compound has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.